Cas no 2168441-34-5 ((1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• CAS No: 2168441-34-5
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• CID: 5985301
• PubChem ID: 165506434
• Update Time: 2025-10-30

(1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• 2168441-34-5
• EN300-1278174

• Inchi： 1S/C7H12ClN3O2S/c1-3-4-7-6(5-14(8,12)13)9-10-11(7)2/h3-5H2,1-2H3
• InChI Key： ZVGHPPRDNLYXIF-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(CCC)N(C)N=N1)(=O)=O

Computed Properties

• Exact Mass: 237.0338755g/mol
• Monoisotopic Mass: 237.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.2Ų

Additional information on (1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride

Comprehensive Overview of (1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS No. 2168441-34-5)

The compound (1-methyl-5-propyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS No. 2168441-34-5) is a specialized sulfonyl chloride derivative with significant potential in organic synthesis and pharmaceutical research. Its unique structure, featuring a 1,2,3-triazole core and a methanesulfonyl chloride moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in click chemistry applications and drug discovery.

In recent years, the demand for triazole-based compounds has surged, driven by their role in bioconjugation and material science. The 1-methyl-5-propyl-1H-1,2,3-triazol-4-yl group in this compound enhances its reactivity, enabling efficient cross-coupling reactions. This aligns with the growing trend of using heterocyclic scaffolds to develop novel therapeutic agents and functional materials. Users searching for "sulfonyl chloride applications" or "triazole derivatives in medicine" will find this compound highly relevant.

The CAS No. 2168441-34-5 is particularly notable for its role in peptide modification and proteomics. Its methanesulfonyl chloride group acts as an excellent leaving group, facilitating nucleophilic substitution reactions. This property is critical in biomarker labeling and targeted drug delivery systems, topics frequently explored in cancer research and precision medicine. As AI and machine learning accelerate chemical database mining, this compound's structural features are often highlighted in virtual screening studies.

From a synthetic chemistry perspective, the compound's stability and solubility in common organic solvents make it a practical choice for high-throughput synthesis. Its compatibility with microwave-assisted reactions and flow chemistry setups further broadens its utility. These attributes resonate with researchers investigating "green chemistry alternatives" or "scalable synthetic routes," which are trending topics in industrial chemistry forums.

In the context of intellectual property, 2168441-34-5 has been referenced in patents related to kinase inhibitors and anti-inflammatory agents. This underscores its potential in addressing unmet medical needs, such as autoimmune diseases and neurodegenerative disorders. The compound's structure-activity relationship (SAR) is often discussed in medicinal chemistry circles, particularly regarding bioisosteric replacements for improved pharmacokinetics.

Environmental and safety considerations are also integral to its profile. While not classified as hazardous under standard guidelines, proper handling protocols for sulfonyl chlorides are emphasized in laboratory safety literature. This aligns with the increasing focus on responsible chemical management in academic and industrial settings, a topic frequently searched by EHS professionals.

Looking ahead, the compound's adaptability in combinatorial chemistry and fragment-based drug design positions it as a key player in next-generation therapeutics. Its intersection with bioorthogonal chemistry—a hot topic in chemical biology—further enhances its appeal. As AI-driven molecular design gains traction, 2168441-34-5 serves as a benchmark for optimizing small molecule probes in cellular imaging studies.